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TCO-PEG2-Sulfo-NHS ester

sodium

Cat. No.: B12409487 Get Quote

Application Notes: TCO-PEG2-Sulfo-NHS Ester
Bioconjugation
For Researchers, Scientists, and Drug Development Professionals

Introduction
TCO-PEG2-Sulfo-NHS ester is a heterobifunctional crosslinker used in bioconjugation,

particularly for the site-specific labeling of biomolecules. This reagent facilitates a two-step

"click chemistry" approach. The Sulfo-N-hydroxysuccinimide (Sulfo-NHS) ester group reacts

efficiently with primary amines, such as the ε-amino group of lysine residues and the N-

terminus of proteins, to form a stable amide bond.[1][2] The trans-cyclooctene (TCO) group is a

strained alkyne that can then undergo a rapid and highly specific, catalyst-free bioorthogonal

reaction (an inverse-electron demand Diels-Alder cycloaddition) with a tetrazine-modified

molecule.[3][4]

The integrated polyethylene glycol (PEG) spacer enhances the water solubility of the reagent

and the resulting conjugate, reduces aggregation, and minimizes steric hindrance.[3][5][6] The

sulfonate group on the NHS ring further increases hydrophilicity, allowing the reaction to be

performed in aqueous buffers without the need for organic co-solvents.[7][8] These

characteristics make TCO-PEG2-Sulfo-NHS ester an invaluable tool in drug development,
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diagnostics, and proteomics for creating well-defined antibody-drug conjugates (ADCs),

PROTACs, and other labeled biomolecules.[9][10][11]

Reaction Principle
The conjugation process involves the nucleophilic attack of a deprotonated primary amine on

the carbonyl carbon of the Sulfo-NHS ester. This results in the formation of a stable amide

bond and the release of Sulfo-N-hydroxysuccinimide as a byproduct.[1][12] The efficiency of

this reaction is highly dependent on several key parameters, most notably pH.
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Reactants

Products

TCO-PEG2-Sulfo-NHS Ester

TCO-PEG2-Amide-Protein
(Stable Conjugate)

 Amide Bond
Formation

Sulfo-NHS
(Byproduct)

 Release

Primary Amine
(e.g., Protein-NH₂)

1. Prepare Protein
(Amine-free buffer, 1-10 mg/mL)

3. Conjugation
(Add 10-20x molar excess of ester to protein)

2. Prepare Reagent
(Dissolve TCO-Ester in DMSO/DMF)

4. Incubation
(1 hr at RT or overnight at 4°C)

5. Quench Reaction
(Add Tris or Glycine buffer)

6. Purify Conjugate
(Desalting column or dialysis)

TCO-Labeled Protein
(Ready for click reaction)
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Step 1: Amine Labeling

Step 2: Bioorthogonal Click Reaction

Antibody
(with -NH₂ groups)

TCO-Labeled Antibody

TCO-PEG2-Sulfo-NHS

Final Antibody Conjugate

 Diels-Alder
Cycloaddition

Tetrazine-Payload
(e.g., Drug, Dye)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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